2-(Furan-2-yl)-3,3-dimethylazetidine

• IUPAC Name: 2-(furan-2-yl)-3,3-dimethylazetidine
• InChI: InChI=1S/C9H13NO/c1-9(2)6-10-8(9)7-4-3-5-11-7/h3-5,8,10H,6H2,1-2H3
• InChI Key: YERKSMSQXWCIAA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNC1C2=CC=CO2)C
• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol

Description

Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen atom. Compounds containing a furan ring are often part of bioactive molecules.

Synthesis Analysis

Furan compounds can be synthesized through various methods. For instance, furan derivatives have been synthesized through the reaction of furfuryl alcohol with different reagents.

Molecular Structure Analysis

The furan ring in the molecule contributes to its aromaticity. The oxygen atom in the furan ring can participate in hydrogen bonding, which can influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

Furan compounds can undergo a variety of chemical reactions. For example, they can participate in Diels–Alder reactions with electrophilic alkenes and alkynes. They can also undergo hydration, hydroxymethylation, and other transformations.

Physical And Chemical Properties Analysis

The physical and chemical properties of furan compounds depend on their specific structures. Generally, furan compounds are stable and can be manipulated under standard laboratory conditions.

Scientific Research Applications

Fluorescent Probes in Nucleic Acids

A study by Greco and Tor (2007) explored the synthesis of modified nucleoside analogues, including compounds with a furan moiety attached to nucleosides like 2'-deoxyuridine. The furan-containing derivatives demonstrated potential as responsive fluorescent probes in nucleic acids, showing distinct photophysical properties and high emission quantum efficiency, which could be valuable in DNA research and molecular biology (Greco & Tor, 2007).

Synthesis of Bioactive Molecules

Jin et al. (2016) developed a method for the synthesis of 3,3-dimethylazetidines, a structural component found in several bioactive molecules. This synthesis, using an iodine-mediated intramolecular cyclization reaction, provides a new strategy for creating bioactively important 3,3-dimethylazetidines and extends the application of γ-prenylated amine synthons in organic synthesis (Jin, Sun, Zhou, & Zhao, 2016).

Synthesis of Deuterium-Labelled Compounds

Ismail and Boykin (2004) conducted a study on the synthesis of deuterium-labelled 6-[5-(4-amidinophenyl)furan-2-yl]nicotinamidine. This compound was synthesized from its nitrile precursor through a series of reactions, demonstrating the potential for creating deuterium-labelled molecules for pharmaceutical and chemical research (Ismail & Boykin, 2004).

Biological Activities of Furan Derivatives

A study on the synthesis and biological activity of a furan-2-yl containing compound, 2-（（2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl）oxy）-N-（3-（furan-2-yl）-1-phenyl-1H-pyrazol-5-yl）acetamide, revealed moderate herbicidal and fungicidal activities. This highlights the potential of furan derivatives in developing new agricultural chemicals (霍静倩 et al., 2016).

Peroxidase Inhibitors

Fuchs and Spiteller (1999) identified compounds containing the furan-2-yl group as competitive inhibitors to horseradish peroxidase. This finding suggests potential applications in biochemical research and enzyme inhibition studies (Fuchs & Spiteller, 1999).

DNA-Binding Affinity

Laughton et al. (1995) studied the interaction of a furan-containing drug, furamidine, with DNA, finding that it binds more tightly to DNA than its analogue, berenil. This suggests the significance of the furan moiety in enhancing DNA-binding affinity, which could be important in drug design and molecular biology (Laughton et al., 1995).

Mechanism of Action

The mode of action of furan derivatives can vary depending on the specific compound and its target. For instance, some furan derivatives have been found to inhibit the growth of gram-positive bacteria .

In terms of pharmacokinetics, furan derivatives are known to improve the pharmacokinetic characteristics of lead molecules, optimizing solubility and bioavailability parameters .

The result of action of furan derivatives can also vary widely, but generally, they exert their effects at the molecular and cellular level, leading to changes in the function or behavior of the target cells or organisms .

The action environment of furan derivatives can be influenced by various factors, including the presence of other compounds, the pH of the environment, temperature, and more. These factors can affect the compound’s action, efficacy, and stability .

Safety and Hazards

Like all chemicals, furan compounds should be handled with care. They should be used in a well-ventilated area and direct contact should be avoided.

Future Directions

Furan compounds are of interest in various fields, including medicinal chemistry, materials science, and synthetic chemistry. They are often used as building blocks in the synthesis of complex molecules.